Cas no 102562-26-5 (3-(hydroxymethyl)azetidine-3-carboxylic acid)
3-(Hydroxymethyl)azetidine-3-carboxylic acid is a versatile heterocyclic building block featuring both a hydroxymethyl and a carboxylic acid functional group on a strained azetidine ring. This unique structure makes it valuable in medicinal chemistry and drug development, particularly for designing conformationally constrained analogs or bioisosteres. The azetidine scaffold offers improved metabolic stability and binding affinity compared to larger ring systems, while the hydroxymethyl and carboxyl groups provide handles for further derivatization. Its compact, polar nature enhances solubility, making it suitable for applications in peptide mimetics and small-molecule therapeutics. The compound’s rigid geometry is advantageous for exploring structure-activity relationships in targeted drug discovery.
102562-26-5 structure
Product name:3-(hydroxymethyl)azetidine-3-carboxylic acid
3-(hydroxymethyl)azetidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-AZETIDINECARBOXYLIC ACID, 3-(HYDROXYMETHYL)-
- 3-(hydroxymethyl)azetidine-3-carboxylic acid
- EN300-1627873
- 3-(HYDROXYMETHYL)-3-AZETIDINECARBOXYLICACID
- 3-(HYDROXYMETHYL)-3-AZETIDINECARBOXYLIC ACID
- SCHEMBL10641151
- 102562-26-5
-
- Inchi： InChI=1S/C5H9NO3/c7-3-5(4(8)9)1-6-2-5/h6-7H,1-3H2,(H,8,9)
- InChI Key： CTKOKGGHIAYFMP-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 131.058243g/mol
- Monoisotopic Mass: 131.058243g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6Ų
- Molecular Weight: 131.13g/mol
- XLogP3: -4
3-(hydroxymethyl)azetidine-3-carboxylic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1627873-5.0g |
3-(hydroxymethyl)azetidine-3-carboxylic acid |
102562-26-5 | 5g |
$3313.0 | 2023-06-04 | ||
| Enamine | EN300-1627873-0.25g |
3-(hydroxymethyl)azetidine-3-carboxylic acid |
102562-26-5 | 0.25g |
$1051.0 | 2023-06-04 | ||
| Enamine | EN300-1627873-0.05g |
3-(hydroxymethyl)azetidine-3-carboxylic acid |
102562-26-5 | 0.05g |
$959.0 | 2023-06-04 | ||
| Enamine | EN300-1627873-5000mg |
3-(hydroxymethyl)azetidine-3-carboxylic acid |
102562-26-5 | 5000mg |
$3313.0 | 2023-09-22 | ||
| Enamine | EN300-1627873-50mg |
3-(hydroxymethyl)azetidine-3-carboxylic acid |
102562-26-5 | 50mg |
$959.0 | 2023-09-22 | ||
| Enamine | EN300-1627873-10000mg |
3-(hydroxymethyl)azetidine-3-carboxylic acid |
102562-26-5 | 10000mg |
$4914.0 | 2023-09-22 | ||
| Enamine | EN300-1627873-1.0g |
3-(hydroxymethyl)azetidine-3-carboxylic acid |
102562-26-5 | 1g |
$1142.0 | 2023-06-04 | ||
| Enamine | EN300-1627873-0.5g |
3-(hydroxymethyl)azetidine-3-carboxylic acid |
102562-26-5 | 0.5g |
$1097.0 | 2023-06-04 | ||
| Enamine | EN300-1627873-100mg |
3-(hydroxymethyl)azetidine-3-carboxylic acid |
102562-26-5 | 100mg |
$1005.0 | 2023-09-22 | ||
| Enamine | EN300-1627873-2500mg |
3-(hydroxymethyl)azetidine-3-carboxylic acid |
102562-26-5 | 2500mg |
$2240.0 | 2023-09-22 |
3-(hydroxymethyl)azetidine-3-carboxylic acid Related Literature
-
D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
-
Mi-Hee Jung,Kyoung Chul Ko,Woo Ram Lee Dalton Trans., 2019,48, 15074-15090
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Xinyun Wu,Richard D. Oleschuk,Natalie M. Cann Analyst, 2012,137, 4150-4161
-
Li Tao,Wei Zhang,Yaxin Zhang,Mei Zhang,Yueying Zhang,Xing Niu,Qing Zhao,Zhenxing Liu,Yuyin Li,Aipo Diao Food Funct., 2021,12, 2914-2924
-
Junping Hu,Yingchun Cheng,Hui Ying Yang,Yugui Yao,Shengyuan A. Yang Nanoscale, 2016,8, 15340-15347
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Michael K McMullen,Julie M Whitehouse,Gillian Shine,Peter A Whitton,Anthony Towell Food Funct., 2012,3, 931-940
-
Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
-
Fridrich Szemes,Michael G. B. Drew,Paul D. Beer Chem. Commun., 2002, 1228-1229
-
Stefan A. Kobel,Olivier Burri,Mukul Girotra,Arne Seitz,Matthias P. Lutolf Lab Chip, 2012,12, 2843-2849
-
Joshua D. McGraw,Nicholas M. Jago,Kari Dalnoki-Veress Soft Matter, 2011,7, 7832-7838
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